Cas no 1958063-09-6 (4-Chloroisoquinoline-5-carboxylic acid)
4-Chloroisoquinoline-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloroisoquinoline-5-carboxylic acid
- AMY26221
- K10081
- A928743
- AKOS030529259
- 4-Chloroisoquinoline-5-carboxylicacid
- 1958063-09-6
- AS-49664
-
- MDL: MFCD30183574
- Inchi: 1S/C10H6ClNO2/c11-8-5-12-4-6-2-1-3-7(9(6)8)10(13)14/h1-5H,(H,13,14)
- InChI Key: WLKVSRPUHQMAGH-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC2C=CC=C(C(=O)O)C=21
Computed Properties
- Exact Mass: 207.0087061g/mol
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2
4-Chloroisoquinoline-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM242572-1g |
4-Chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 97% | 1g |
$982 | 2021-08-04 | |
| Chemenu | CM242572-250mg |
4-Chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM242572-1g |
4-Chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A189008299-1g |
4-Chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 97% | 1g |
$1123.50 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1224089-1g |
4-Chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 95% | 1g |
$1600 | 2024-06-03 | |
| eNovation Chemicals LLC | D531031-250mg |
4-chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 96% | 250mg |
$695 | 2024-05-24 | |
| eNovation Chemicals LLC | D531031-500mg |
4-chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 96% | 500mg |
$1050 | 2024-05-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2423-100MG |
4-chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 95% | 100MG |
¥ 1,564.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2423-250MG |
4-chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 95% | 250MG |
¥ 2,494.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2423-500MG |
4-chloroisoquinoline-5-carboxylic acid |
1958063-09-6 | 95% | 500MG |
¥ 4,158.00 | 2023-03-10 |
4-Chloroisoquinoline-5-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-Chloroisoquinoline-5-carboxylic acid
Recent Advances in the Study of 4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6)
4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and anticancer compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Chloroisoquinoline-5-carboxylic acid via a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85%. The researchers emphasized the compound's role as a precursor for the development of selective kinase inhibitors, which showed promising activity against several cancer cell lines. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.
In another recent investigation, 4-Chloroisoquinoline-5-carboxylic acid was utilized as a scaffold for the design of novel anti-inflammatory agents. The research, conducted by a team at the University of Cambridge, revealed that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 4-Chloroisoquinoline-5-carboxylic acid derivatives. The results indicated potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for the development of next-generation antibiotics.
In conclusion, 4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its versatility and potential in various therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to facilitate clinical translation.
1958063-09-6 (4-Chloroisoquinoline-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)